Cas no 1270486-30-0 (1-[3-BROMO-5-(TRIFLUOROMETHYL)PHENYL]PROP-2-EN-1-AMINE)

• Product Name: 1-[3-BROMO-5-(TRIFLUOROMETHYL)PHENYL]PROP-2-EN-1-AMINE
• CAS No: 1270486-30-0
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 5582852
• PubChem ID: 129946213
• Update Time: 2023-08-11

1-[3-BROMO-5-(TRIFLUOROMETHYL)PHENYL]PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-[3-BROMO-5-(TRIFLUOROMETHYL)PHENYL]PROP-2-EN-1-AMINE
• Benzenemethanamine, 3-bromo-α-ethenyl-5-(trifluoromethyl)-
• N15439
• 1270486-30-0

• Inchi： 1S/C10H9BrF3N/c1-2-9(15)6-3-7(10(12,13)14)5-8(11)4-6/h2-5,9H,1,15H2
• InChI Key： XNDPJLAOLSIKQX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)C(C=C)N

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 263.6±35.0 °C(Predicted)
• pka: 7.89±0.10(Predicted)